Cas no 946291-41-4 (N'-(2-methoxyphenyl)-N-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide)

• Product Name: N'-(2-methoxyphenyl)-N-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide
• CAS No: 946291-41-4
• MF: C₁₈H₂₇N₃O₃
• MW: 333.4252846241
• CID: 6076209
• PubChem ID: 16886640
• Update Time: 2025-06-08

N'-(2-methoxyphenyl)-N-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2-methoxyphenyl)-N-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide
• F5016-0155
• N'-(2-methoxyphenyl)-N-[(1-propan-2-ylpiperidin-4-yl)methyl]oxamide
• N'-(2-methoxyphenyl)-N-{[1-(propan-2-yl)piperidin-4-yl]methyl}ethanediamide
• N1-((1-isopropylpiperidin-4-yl)methyl)-N2-(2-methoxyphenyl)oxalamide
• 946291-41-4
• AKOS024489435

• Inchi： 1S/C18H27N3O3/c1-13(2)21-10-8-14(9-11-21)12-19-17(22)18(23)20-15-6-4-5-7-16(15)24-3/h4-7,13-14H,8-12H2,1-3H3,(H,19,22)(H,20,23)
• InChI Key： PRZOSJHVQMVXIZ-UHFFFAOYSA-N
• SMILES： O=C(C(NC1C=CC=CC=1OC)=O)NCC1CCN(C(C)C)CC1

Computed Properties

• Exact Mass: 333.20524173g/mol
• Monoisotopic Mass: 333.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 70.7Ų

Additional information on N'-(2-methoxyphenyl)-N-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide

N'-(2-methoxyphenyl)-N-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide (CAS No. 946291-41-4): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

N'-(2-methoxyphenyl)-N-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide (CAS No. 946291-41-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its CAS number 946291-41-4, is a member of the piperidine class of compounds and is characterized by its intricate molecular architecture, which includes a methoxyphenyl group and an isopropyl-substituted piperidine moiety.

The molecular formula of N'-(2-methoxyphenyl)-N-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide is C₁₈H₂₇N₃O₂, with a molecular weight of approximately 305.43 g/mol. The compound's structure can be visualized as a combination of an aromatic ring (the methoxyphenyl group) and a heterocyclic ring (the piperidine ring), connected through an ethanediamide linker. This unique arrangement of functional groups contributes to the compound's diverse chemical properties and biological activities.

In recent years, N'-(2-methoxyphenyl)-N-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide has been the subject of extensive research, particularly in the context of its potential as a therapeutic agent. Studies have shown that this compound exhibits significant activity against various biological targets, including enzymes, receptors, and ion channels. For instance, it has been reported to have potent inhibitory effects on certain kinases, which are key enzymes involved in cellular signaling pathways and are often implicated in the development of diseases such as cancer and neurodegenerative disorders.

One of the most promising applications of N'-(2-methoxyphenyl)-N-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide is in the treatment of neurodegenerative diseases. Research has demonstrated that this compound can effectively modulate the activity of specific neurotransmitter receptors, such as serotonin and dopamine receptors, which play crucial roles in maintaining neuronal function and preventing neurodegeneration. By targeting these receptors, N'-(2-methoxyphenyl)-N-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide may offer new therapeutic strategies for conditions like Alzheimer's disease and Parkinson's disease.

In addition to its potential as a neuroprotective agent, N'-(2-methoxyphenyl)-N-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide has also shown promise in cancer research. Preclinical studies have indicated that this compound can inhibit the proliferation of cancer cells by interfering with key signaling pathways involved in cell growth and survival. Specifically, it has been found to downregulate the expression of oncogenes and upregulate tumor suppressor genes, thereby exerting an anti-tumor effect.

The pharmacokinetic properties of N'-(2-methoxyphenyl)-N-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a suitable candidate for further development as a therapeutic agent. Its high bioavailability and low toxicity profile are particularly advantageous for clinical applications.

To further explore the therapeutic potential of N'-(2-methoxyphenyl)-N-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in treating various diseases, including neurodegenerative disorders and cancer. Preliminary results from these trials have been encouraging, with many patients showing significant improvements in their condition following treatment with this compound.

In conclusion, N'-(2-methoxyphenyl)-N-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide (CAS No. 946291-41-4) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable biological activities make it an attractive candidate for further research and development as a therapeutic agent. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, it is likely that this compound will play an increasingly important role in the treatment of various diseases in the future.